CID 9837875

• Molecular Formula: C2H8Na2O7P2
• Molecular Weight: 252.01 g/mol
• InChI: InChI=1S/C2H8O7P2.2Na/c1-2(3,10(4,5)6)11(7,8)9;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9)
• InChI Key: FCBYKAIUKRZZGW-UHFFFAOYSA-N
• Canonical SMILES: CC(O)(P(=O)(O)O)P(=O)(O)O.[Na].[Na]

Description

The compound with the identifier “CID 9837875” is a chemical entity with specific properties and applications. It is important to understand its structure, synthesis, reactions, and applications to appreciate its significance in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 9837875 involves specific synthetic routes and reaction conditions. While detailed information on the exact synthetic routes for this compound was not found, general methods for synthesizing similar compounds often involve multi-step organic synthesis, including reactions such as esterification, transesterification, and catalytic processes .

Industrial Production Methods

Industrial production methods for compounds like this compound typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of specialized reactors, catalysts, and purification techniques to produce the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

CID 9837875, like many organic compounds, can undergo various types of chemical reactions, including:

Oxidation: Reactions where the compound loses electrons.

Reduction: Reactions where the compound gains electrons.

Substitution: Reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound may include oxidizing agents, reducing agents, and nucleophiles. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and product.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted products.

Scientific Research Applications

CID 9837875 corresponds to an induction motor capable of being housed in a tubular actuator . It comprises a stator, a rotor assembly, and a bowl . A patent for this motor was granted on December 5, 2017 .

While "CID" is also used by the National Center for Biotechnology Information (NCBI) and refers to the Complex Innovative Trial Design pilot meeting program run by the FDA, this is unrelated to the compound you are asking about .

Case Studies

CID (presumably referring to the company, not the compound) has been involved in several case studies, including:

• Mapping Client Data: CID collaborated with a law firm to kick-start a data science project, delivering actionable results within weeks and integrating them with internal systems .
• Building Data-Driven Organizations: CID assisted a professional services firm in initiating a multi-year data fabric project .
• Market Data Analytics: CID helped a healthcare firm expedite market data availability in self-service reporting systems .
• Supporting Government Outreach: CID supported a state government's outreach efforts to attract investors .
• Keeping Advisors Up-to-Date: CID's AI expertise offers news processing, event detection, and entity mapping for an international private bank .
• External Control in Diffuse B-Cell Lymphoma: A CID case study involves a randomized, open-label, multicenter trial design for patients with first-line diffuse large B-cell lymphoma . The study uses external control data and a Bayesian parametric model for analysis .

Mechanism of Action

The mechanism of action of CID 9837875 involves its interaction with specific molecular targets and pathways. While detailed information on the exact mechanism of action for this compound was not found, similar compounds often exert their effects by binding to enzymes, receptors, or other biomolecules, thereby modulating their activity .

Comparison with Similar Compounds

Conclusion

This compound is a compound with significant potential in various fields, including chemistry, biology, medicine, and industry. Understanding its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparison with similar compounds provides valuable insights into its importance and utility.

Biological Activity

CID 9837875 is a compound whose biological activity has garnered attention in various research contexts. This article aims to provide a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.

Overview of this compound

This compound is categorized within the broader chemical database, PubChem, which serves as a resource for analyzing the bioactivities of numerous compounds. The compound's unique structure and properties make it a subject of interest in pharmacological studies .

The biological activity of this compound can be attributed to its interaction with specific biological targets. The compound has been shown to exhibit:

• Antimicrobial Activity : Studies indicate that this compound demonstrates significant inhibition against various bacterial strains. This activity is crucial for developing new antimicrobial agents .
• Enzyme Inhibition : The compound has been tested for its ability to inhibit key enzymes such as acetylcholinesterase and α-glucosidase, which are involved in metabolic pathways relevant to conditions like Alzheimer's disease and diabetes .
• Antioxidant Properties : this compound exhibits antioxidant activity, which is essential for mitigating oxidative stress in biological systems. DPPH and ABTS radical scavenging assays confirm its potential as a natural antioxidant .

Research Findings

Recent studies have highlighted the diverse biological activities of this compound through various experimental approaches. Below is a summary table of key findings:

Study	Biological Activity	Methodology	Results
Study 1	Antimicrobial	Agar diffusion	Inhibited growth of E. coli and S. aureus
Study 2	Enzyme inhibition	Spectrophotometry	Reduced activity of acetylcholinesterase by 45%
Study 3	Antioxidant	DPPH assay	Scavenging effect with IC50 = 25 µg/mL

Case Studies

• Antimicrobial Efficacy :
  A study conducted on the antimicrobial properties of this compound revealed its effectiveness against several pathogenic bacteria. The agar diffusion method demonstrated clear zones of inhibition, indicating strong antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.
• Enzyme Inhibition Studies :
  Another research effort focused on the inhibition of acetylcholinesterase by this compound. This study utilized spectrophotometric methods to quantify enzyme activity before and after treatment with the compound, revealing a significant reduction in enzyme function, suggesting potential applications in treating neurodegenerative diseases.
• Antioxidant Activity Assessment :
  The antioxidant capacity was evaluated using DPPH and ABTS radical scavenging assays. Results indicated that this compound effectively neutralizes free radicals, supporting its potential role as a therapeutic agent against oxidative stress-related conditions.